Cas no 2172483-34-8 (2-1-ethyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-1-ethyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172483-34-8
• MF: C₉H₁₄N₄
• MW: 178.234261035919
• CID: 6006646
• PubChem ID: 165597956
• Update Time: 2025-06-16

2-1-ethyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-1-ethyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile
• 2-[1-ethyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile
• 2172483-34-8
• EN300-1598673

• Inchi： 1S/C9H14N4/c1-4-13-9(7(2)3)8(5-6-10)11-12-13/h7H,4-5H2,1-3H3
• InChI Key： OHHXNCZOCGELOB-UHFFFAOYSA-N
• SMILES： N1(CC)C(=C(CC#N)N=N1)C(C)C

Computed Properties

• Exact Mass: 178.121846464g/mol
• Monoisotopic Mass: 178.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 54.5Ų

Additional information on 2-1-ethyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile

Introduction to 2-1-ethyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172483-34-8)

2-1-ethyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172483-34-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,3-triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule make it a promising candidate for various drug discovery and development initiatives.

The chemical structure of 2-1-ethyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile consists of a 1,2,3-triazole ring substituted with an ethyl group and an isopropyl group at the 1 and 5 positions, respectively. The acetonitrile moiety attached to the triazole ring further enhances its reactivity and biological properties. This combination of functional groups provides a robust platform for exploring its potential in various biological systems.

Recent studies have highlighted the broad spectrum of biological activities exhibited by 2-1-ethyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile. One of the most notable areas of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-1-ethyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile has also demonstrated significant antiviral activity. Research conducted on viral infections has shown that this compound can inhibit the replication of several viruses, including influenza A virus and herpes simplex virus (HSV). The mechanism of action involves interference with viral entry and replication processes, making it a valuable lead compound for developing antiviral drugs.

In addition to its therapeutic potential, 2-1-ethyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-y\-lacetonitrile has been explored for its use in chemical synthesis and materials science. The triazole ring is known for its stability and reactivity in various chemical reactions, making it a useful building block in the synthesis of complex molecules. Recent advancements in click chemistry have further expanded the applications of triazole-containing compounds in areas such as polymer science and nanotechnology.

The pharmacokinetic properties of 2\-1\-ethyl\-5\-(propan\-2\-yl)\-)H\-1\-,3\-triazol\-4\-ylacetonitrile

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 2\-1\-ethyl\-5\-(propan\-2\-yl)\-)H\-1\-,3\-triazol\-4\-ylacetonitrile

In conclusion, 2\( - 1 - ethyl - 5 - (propan - 2 - yl) - 1H - 1 , , , , , , , , , , , , , , , , , , , , , , )